Cas no 75277-97-3 (1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 75277-97-3
• MF: C₁₀H₅F₃OS
• MW: 230.206311941147
• MDL: MFCD07380761
• CID: 3432348
• PubChem ID: 12627323
• Update Time: 2025-04-21

1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-BENZO[B]THIEN-2-YL-2,2,2-TRIFLUORO-
• 2-trifluoroacetylbenzothiophene
• 1-(Benzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone
• 1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
• EN300-2004663
• 75277-97-3
• 1-(Benzo[b]thiophen-2-yl)-2,2,2-trifluoroethan-1-one
• CID 12627323
• 1-Benzo[b]thien-2-yl-2,2,2-trifluoro-ethanone
• 1-(1-Benzothiophen-2-yl)-2,2,2-trifluoroethanone
• 1-Benzo[b]thien-2-yl-2,2,2-trifluoroethanone
• SCHEMBL2843748
• DTXSID501258059
• MFCD07380761
• BRADTIQGEZQDEQ-UHFFFAOYSA-N

• MDL： MFCD07380761
• Inchi： 1S/C10H5F3OS/c11-10(12,13)9(14)8-5-6-3-1-2-4-7(6)15-8/h1-5H
• InChI Key： BRADTIQGEZQDEQ-UHFFFAOYSA-N
• SMILES： C1(C(C(F)(F)F)=O)SC2=CC=CC=C2C=1

Computed Properties

• Exact Mass: 230.00132044Da
• Monoisotopic Mass: 230.00132044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes